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Compound of Interest

Compound Name: ent-Florfenicol-d3

Cat. No.: B15565005

Get Quote

Introduction
Florfenicol is a broad-spectrum synthetic antibiotic, structurally related to thiamphenicol and

chloramphenicol, primarily used in veterinary medicine to treat various bacterial infections in

cattle, swine, and poultry. The presence of florfenicol residues in milk is a significant concern

for consumer safety and regulatory compliance. Consequently, robust and reliable analytical

methods are essential for monitoring its levels in milk and dairy products. This document

provides detailed application notes and protocols for the sample preparation of florfenicol in

milk, intended for researchers, scientists, and professionals in drug development and food

safety. The described methods include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction

(LLE), QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), and Dispersive Liquid-

Liquid Microextraction (DLLME), followed by analysis using High-Performance Liquid

Chromatography (HPLC) or Liquid Chromatography with Tandem Mass Spectrometry (LC-

MS/MS).

Methodology Overview
The selection of a sample preparation method is critical and depends on factors such as the

required sensitivity, sample throughput, available equipment, and the complexity of the milk
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matrix. This document outlines four common and effective techniques.

Solid-Phase Extraction (SPE): A highly selective method that effectively removes interfering

matrix components, resulting in a clean extract suitable for sensitive analytical instruments.

Liquid-Liquid Extraction (LLE): A conventional and straightforward technique for separating

florfenicol from the milk matrix based on its partitioning between two immiscible liquid

phases.

QuEChERS: A simplified and rapid sample preparation method that combines extraction and

cleanup in a few steps, offering high throughput and good recovery.

Dispersive Liquid-Liquid Microextraction (DLLME): A miniaturized extraction technique that is

fast, cost-effective, and environmentally friendly due to the minimal use of organic solvents.

Data Summary
The performance of different sample preparation methods for florfenicol analysis in milk is

summarized below. These values are compiled from various studies and represent typical

performance characteristics.
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Method
Spiking
Level

Recover
y (%)

RSD (%) LOD LOQ

Analytic
al
Techniq
ue

Referen
ce

SPE 1 µg/mL
82 -

111.54

< 1.68

(Intra-

day)

- -
HPLC-

DAD
[1]

LLE
5-15

µg/kg
Good - - -

LC-

MS/MS
[2]

LLE

(modified

)

250 µL

milk
- - 3 ppb 8 ppb

UPLC-

MS/MS
[3]

QuEChE

RS

0.1-15

ng/g

95.8 -

100.2

0.2 - 9.1

(Intra-

day)

0.02 -

0.045

ng/g

-
LC-

MS/MS
[4]

QuEChE

RS

(modified

)

- 95 - 99

< 12.3

(Intra-

day)

1.4 - 6.8

µg/L

1.5 - 8.7

µg/L

UPLC-

MS/MS
[5]

DLLME
150-600

µg/kg

69.1 -

79.4
< 15

12.2

µg/kg
-

HPLC-

UV
[6]

Experimental Protocols & Workflows
Solid-Phase Extraction (SPE) Protocol
This protocol describes the extraction and cleanup of florfenicol from raw cow milk using SPE,

followed by HPLC-DAD analysis.[1]

1.1. Materials and Reagents

Milk Sample

0.1M EDTA-McIlvaine buffer (pH 4.0)
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Methanol (MeOH)

Ultrapure water

Supel Select HLB SPE cartridges

Centrifuge

Vortex mixer

Whatman filter paper (0.45 µm)

Syringe filter (0.45 µm)

1.2. Experimental Procedure

Sample Deproteinization:

1. Take 10 mL of milk sample in a 50 mL centrifuge tube.

2. Add 10 mL of 0.1M EDTA-McIlvaine buffer (pH 4.0).

3. Shake vigorously for 5 minutes.

4. Centrifuge at 6000 rpm for 10 minutes.

5. Collect the supernatant and filter it through a 0.45 µm Whatman filter paper.

Solid-Phase Extraction Clean-up:

1. Conditioning: Precondition a Supel Select HLB SPE cartridge with 3 mL of methanol

followed by 2 mL of ultrapure water.

2. Loading: Load the filtered supernatant onto the conditioned SPE cartridge.

3. Washing: Wash the cartridge with 2 mL of water to remove interferences.

4. Elution: Elute the florfenicol with 1.5 mL of methanol.
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5. Final Filtration: Filter the eluate through a 0.45 µm syringe filter into a vial for HPLC

analysis.

1.3. SPE Workflow Diagram

10 mL Milk Sample

Add 10 mL EDTA-McIlvaine Buffer
Vortex 5 min

Centrifuge 6000 rpm, 10 min

Filter Supernatant (0.45 µm)

Load Filtered Supernatant

Condition SPE Cartridge
(3 mL MeOH, 2 mL H₂O)

Wash Cartridge (2 mL H₂O)

Elute with 1.5 mL MeOH

Filter Eluate (0.45 µm)

HPLC-DAD Analysis
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Click to download full resolution via product page

Caption: Workflow for SPE sample preparation of florfenicol in milk.

Liquid-Liquid Extraction (LLE) Protocol
This protocol details a simple one-step LLE for the extraction of florfenicol from milk, suitable

for LC-MS/MS analysis.[2][7]

2.1. Materials and Reagents

Milk Sample

Ethyl acetate

Internal standard solution

Centrifuge

Vortex mixer

Nitrogen evaporator

Mobile phase for reconstitution

2.2. Experimental Procedure

Extraction:

1. Take a 5 mL milk sample in a centrifuge tube.[7]

2. Add an appropriate internal standard.[7]

3. Add 10 mL of ethyl acetate.[7]

4. Vortex the mixture vigorously.[7]

5. Centrifuge to separate the layers.[7]
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Evaporation and Reconstitution:

1. Transfer the upper ethyl acetate layer (supernatant) to a new tube.

2. Evaporate the supernatant to dryness under a gentle stream of nitrogen.[7]

3. Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

[7]

2.3. LLE Workflow Diagram

5 mL Milk Sample + Internal Standard

Add 10 mL Ethyl Acetate
Vortex

Centrifuge

Collect Ethyl Acetate Layer

Evaporate to Dryness (Nitrogen Stream)

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for LLE sample preparation of florfenicol in milk.
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QuEChERS Protocol
This protocol is a modified QuEChERS method for the simultaneous determination of florfenicol

and other antibiotics in milk.[4][5]

3.1. Materials and Reagents

Milk Sample

Acetonitrile (ACN) with 1% acetic acid

Anhydrous Magnesium Sulfate (MgSO₄)

Anhydrous Sodium Acetate (NaAc)

Dispersive SPE (d-SPE) tube containing Primary Secondary Amine (PSA), C18, and MgSO₄

Centrifuge

Vortex mixer

3.2. Experimental Procedure

Extraction:

1. Place 15 mL of milk into a 50 mL centrifuge tube.[5]

2. Add 15 mL of acetonitrile with 1% acetic acid.[5]

3. Add 6.0 g of anhydrous MgSO₄ and 1.5 g of anhydrous NaAc.[5]

4. Shake vigorously by hand for 1 minute.[5]

5. Centrifuge for 10 minutes at 6,000 rpm.[5]

Dispersive SPE Clean-up:

1. Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL d-SPE microfuge tube.[5]

(The d-SPE tube contains 50 mg PSA, 50 mg C18, and 150 mg anhydrous MgSO₄).[5]
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2. Vortex for 20 seconds.[5]

3. Centrifuge.

4. The resulting supernatant is ready for LC-MS/MS analysis.

15 mL Milk Sample

Add 15 mL ACN (1% Acetic Acid)
Add 6g MgSO₄ + 1.5g NaAc

Shake 1 min
Centrifuge 6000 rpm, 10 min

Transfer 1 mL Supernatant to d-SPE Tube
(PSA, C18, MgSO₄)

Vortex 20 s
Centrifuge

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for DLLME sample preparation of florfenicol in milk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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